Evidence 1: NOTP Retains 22-Fold Higher ⁶⁸Ga Radiochemical Yield Than NOTA at Low Chelator Concentration Under Near-Neutral pH
At the clinically relevant condition of pH 6.5, 25 °C, and low chelator concentration (0.5 μM), NOTP achieves a radiochemical yield (RCY) of 84.3 ± 0.9% for ⁶⁸Ga³⁺ complexation, compared to only 3.8 ± 0.3% for NOTA — a 22.2-fold difference [1]. At 5 μM, NOTP maintains 96.6 ± 0.4% RCY versus 90.6 ± 4.5% for NOTA [1]. This performance gap closes only at 50 μM, where both chelators yield ~97.5% [1]. In competition studies at pH 3.5 and 25 °C, NOTP completely sequesters ⁶⁸Ga³⁺ from HBED (0% residual [⁶⁸Ga(HBED)]), whereas NOTA leaves 43% of ⁶⁸Ga³⁺ complexed to HBED [2]. Notably, NOTP outperforms DOTA at all concentrations below 500 μM under pH 6.5, 25 °C conditions; DOTA yields only 9.6 ± 5.9% at 5 μM and 2.3 ± 0.7% at 0.5 μM [1].
| Evidence Dimension | ⁶⁸Ga³⁺ radiochemical yield at low chelator concentration, pH 6.5, 25 °C |
|---|---|
| Target Compound Data | NOTP: 84.3 ± 0.9% (0.5 μM); 96.6 ± 0.4% (5 μM); 97.5 ± 0.1% (50 μM) |
| Comparator Or Baseline | NOTA: 3.8 ± 0.3% (0.5 μM); 90.6 ± 4.5% (5 μM); 97.5 ± 0.1% (50 μM). DOTA: 2.3 ± 0.7% (0.5 μM); 9.6 ± 5.9% (5 μM). HBED competition: NOTP 0% residual [⁶⁸Ga(HBED)] vs NOTA 43% |
| Quantified Difference | 22.2-fold higher RCY for NOTP vs NOTA at 0.5 μM; complete HBED displacement by NOTP vs 57% displacement by NOTA |
| Conditions | pH 6.5 and 3.5, 25 °C, chelator concentrations 0.05–500 μM, triplicate experiments, ⁶⁸Ga³⁺ in aqueous buffer |
Why This Matters
For kit-based ⁶⁸Ga radiopharmaceutical formulation at room temperature and near-neutral pH — a key goal for clinical translation — NOTP's ability to achieve near-quantitative yields at sub-stoichiometric chelator concentrations represents a substantial practical advantage over NOTA and DOTA.
- [1] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. Table 2. View Source
- [2] Tsionou, M.I.; Knapp, C.E.; Foley, C.A.; Munteanu, C.R.; Cakebread, A.; Imberti, C.; Eykyn, T.R.; Young, J.D.; Paterson, B.M.; Blower, P.J.; Ma, M.T. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Sci. Rep. 2017, 7, 15586. Table 3. View Source
